Cas no 1443411-48-0 (5-Methoxy-1-methyl-1H-pyrrolo[2,3-c]pyridine)

• Product Name: 5-Methoxy-1-methyl-1H-pyrrolo[2,3-c]pyridine
• CAS No: 1443411-48-0
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 4828137
• Update Time: 2026-02-27

5-Methoxy-1-methyl-1H-pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-1-methyl-1H-pyrrolo[2,3-c]pyridine
• 1H-Pyrrolo[2,3-c]pyridine, 5-methoxy-1-methyl-
• 5-methoxy-1-methylpyrrolo[2,3-c]pyridine

• Inchi： 1S/C9H10N2O/c1-11-4-3-7-5-9(12-2)10-6-8(7)11/h3-6H,1-2H3
• InChI Key： NYPLZOIGBDJGQK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC2C=CN(C)C=2C=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 1.2
• Topological Polar Surface Area: 27

Additional information on 5-Methoxy-1-methyl-1H-pyrrolo[2,3-c]pyridine

Comprehensive Overview of 5-Methoxy-1-methyl-1H-pyrrolo[2,3-c]pyridine (CAS No. 1443411-48-0): Properties, Applications, and Research Insights

5-Methoxy-1-methyl-1H-pyrrolo[2,3-c]pyridine (CAS No. 1443411-48-0) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The molecule features a pyrrolopyridine core, substituted with a methoxy group at the 5-position and a methyl group at the 1-position. This configuration imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery and material science applications.

Recent studies highlight the growing interest in pyrrolopyridine derivatives, particularly in the context of kinase inhibitors and central nervous system (CNS) therapeutics. Researchers are exploring the potential of 5-Methoxy-1-methyl-1H-pyrrolo[2,3-c]pyridine as a building block for novel bioactive molecules, given its ability to modulate protein-protein interactions and enzymatic activity. Its lipophilicity and hydrogen-bonding capacity further enhance its suitability for medicinal chemistry applications.

From a synthetic perspective, the compound's CAS No. 1443411-48-0 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories often seek this compound for structure-activity relationship (SAR) studies or as a precursor in multi-step syntheses. The methoxy and methyl substituents introduce steric and electronic effects that can significantly influence reaction outcomes, making it a versatile intermediate in organic synthesis.

In the realm of AI-driven drug discovery, 5-Methoxy-1-methyl-1H-pyrrolo[2,3-c]pyridine has emerged as a subject of computational modeling studies. Machine learning algorithms are being employed to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, accelerating the identification of promising drug candidates. This aligns with the broader trend of integrating cheminformatics and high-throughput screening in modern pharmaceutical R&D.

Environmental and regulatory considerations also play a role in the compound's applications. Its biodegradability and eco-toxicity profile are under evaluation to ensure compliance with green chemistry principles. As sustainability becomes a focal point in chemical manufacturing, researchers are investigating greener synthetic routes for pyrrolopyridine derivatives, including solvent-free reactions and catalytic methods.

The compound's spectroscopic properties, such as NMR chemical shifts and mass fragmentation patterns, are well-documented, aiding in its characterization and quality control. Analytical techniques like HPLC and LC-MS are commonly used to verify the purity of CAS No. 1443411-48-0, ensuring reproducibility in research applications.

Looking ahead, the demand for 5-Methoxy-1-methyl-1H-pyrrolo[2,3-c]pyridine is expected to rise, driven by its utility in precision medicine and targeted therapies. Its incorporation into covalent inhibitors and allosteric modulators exemplifies its versatility in addressing unmet medical needs. Collaborative efforts between academia and industry are likely to uncover new applications for this structurally intriguing molecule.

For researchers and manufacturers, understanding the supply chain and storage conditions of 1443411-48-0 is essential. Proper handling under inert atmospheres and low-temperature storage can prolong shelf life and maintain stability, which is critical for large-scale applications.

In summary, 5-Methoxy-1-methyl-1H-pyrrolo[2,3-c]pyridine represents a compelling case study in the intersection of organic chemistry, drug development, and computational science. Its multifaceted applications underscore the importance of continued investment in heterocyclic chemistry research to unlock its full potential.